Cas no 1339830-96-4 (1-(2-propoxyethyl)-1H-pyrazol-3-amine)

• Product Name: 1-(2-propoxyethyl)-1H-pyrazol-3-amine
• CAS No: 1339830-96-4
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 6387616
• PubChem ID: 63315905
• Update Time: 2025-06-08

1-(2-propoxyethyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-propoxyethyl)-1H-pyrazol-3-amine
• 1339830-96-4
• AKOS012619992
• EN300-1107824

• Inchi： 1S/C8H15N3O/c1-2-6-12-7-5-11-4-3-8(9)10-11/h3-4H,2,5-7H2,1H3,(H2,9,10)
• InChI Key： CABVQAYVOMPEJG-UHFFFAOYSA-N
• SMILES： O(CCC)CCN1C=CC(N)=N1

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 53.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on 1-(2-propoxyethyl)-1H-pyrazol-3-amine

Professional Introduction to 1-(2-propoxyethyl)-1H-pyrazol-3-amine (CAS No. 1339830-96-4)

1-(2-propoxyethyl)-1H-pyrazol-3-amine, identified by the Chemical Abstracts Service (CAS) number 1339830-96-4, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative has garnered attention due to its structural versatility and potential applications in medicinal chemistry. The compound features a pyrazole core, a scaffold that is widely recognized for its role in drug discovery, coupled with an ethyl propoxy side chain, which introduces unique electronic and steric properties. Such structural attributes make it a valuable candidate for further exploration in the development of novel therapeutic agents.

The pyrazole moiety, a five-membered aromatic ring containing two nitrogen atoms, is renowned for its broad spectrum of biological activities. It serves as a privileged scaffold in medicinal chemistry, contributing to the efficacy of numerous drugs across various therapeutic categories. The presence of an amine group at the 3-position of the pyrazole ring enhances the compound's potential for further functionalization, enabling the attachment of diverse pharmacophores. This adaptability is particularly advantageous in designing molecules with tailored biological profiles.

The ethyl propoxy substituent at the 1-position introduces an alkoxy group that can influence both the solubility and metabolic stability of the compound. Alkoxy groups are frequently employed in drug design to improve pharmacokinetic properties, such as oral bioavailability and blood-brain barrier penetration. In the context of 1-(2-propoxyethyl)-1H-pyrazol-3-amine, this side chain may play a crucial role in modulating interactions with biological targets, thereby affecting its overall pharmacological activity.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications influence biological behavior. Studies indicate that subtle changes in the substituents around the pyrazole ring can significantly alter binding affinity and selectivity towards specific biological targets. The ethyl propoxy group in 1-(2-propoxyethyl)-1H-pyrazol-3-amine may contribute to its interaction with enzymes or receptors by influencing steric hindrance and electronic distribution.

One of the most promising areas of research involving this compound is its potential as a precursor for kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. Pyrazole derivatives have been extensively studied for their ability to inhibit kinases by competing with ATP binding or by inducing conformational changes in the enzyme active site. The amine group at the 3-position of 1-(2-propoxyethyl)-1H-pyrazol-3-amine provides a handle for covalent bond formation, which could be exploited to develop irreversible kinase inhibitors—a strategy that has shown considerable success in clinical applications.

In addition to its kinase inhibition potential, this compound may also exhibit activity against other targets relevant to inflammatory diseases and infectious disorders. The pyrazole scaffold is known to interact with various biological systems, including cytokine receptors and bacterial enzymes. The ethyl propoxy group could enhance membrane permeability or metabolic stability, making it an attractive candidate for further optimization.

The synthesis of 1-(2-propoxyethyl)-1H-pyrazol-3-amine involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards. Modern synthetic methodologies emphasize atom economy and green chemistry principles, ensuring that the production process is both efficient and environmentally sustainable. Advances in catalytic techniques have enabled more streamlined routes to complex heterocycles like pyrazoles, reducing reliance on hazardous reagents and minimizing waste generation.

The pharmacological evaluation of 1-(2-propoxyethyl)-1H-pyrazol-3-amine has been complemented by preclinical studies that assess its safety profile and pharmacokinetic properties. Such studies are essential for determining whether a compound progresses from laboratory research to clinical trials. Initial findings suggest that this derivative exhibits moderate solubility in aqueous buffers and reasonable stability under physiological conditions, which are critical factors for drug development.

The integration of high-throughput screening (HTS) technologies has accelerated the identification of lead compounds with promising biological activity. By systematically testing large libraries of compounds against various targets, researchers can rapidly screen candidates like 1-(2-propoxyethyl)-1H-pyrazol-3-amine for initial hits. These hits can then be refined through structure-based drug design or de novo molecular design approaches to optimize their potency and selectivity.

The role of computational tools cannot be overstated in modern drug discovery. Molecular dynamics simulations and quantum mechanical calculations provide insights into how small molecules interact with biological targets at an atomic level. These predictions guide experimental efforts by identifying key residues involved in binding and suggesting modifications that could enhance affinity or selectivity.

The versatility of 1-(2-propoxyethyl)-1H-pyrazol-3-amine extends beyond its direct application as a therapeutic agent; it also serves as a valuable building block for more complex molecules. Medicinal chemists often use such intermediates to construct libraries of analogs, each designed to probe different aspects of biological activity or mechanism of action. This approach allows for rapid exploration of chemical space while maintaining structural homology with known active compounds.

In conclusion,1-(2-propoxyethyl)-1H-pyrazol-3-amine (CAS No. 1339830-96-4) represents a compelling example of how structural innovation can yield compounds with significant pharmaceutical potential. Its combination of a well-established heterocyclic scaffold with functionalizable side chains positions it as a versatile tool for drug discovery efforts targeting various diseases. As research continues to uncover new therapeutic opportunities and refine synthetic methodologies,this compound will likely remain at forefronts discussions within medicinal chemistry communities worldwide.